7-hydroxy-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide
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Description
7-hydroxy-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C17H13NO5 and its molecular weight is 311.293. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
The compound's derivatives, such as 4-Oxo-N-phenyl-4H-chromene-2-carboxamide, have been studied for their crystal structures. These structures exhibit anti-rotamer conformations about the C-N bond and variations in the amide O atom's position relative to the pyran ring O atom, providing insights into molecular interactions and stability (Reis et al., 2013).
Fluorescence Properties
Synthesized derivatives like 7-Hydroxy-3-methoxy-6-oxo-6H-benzo[c]-chromene-8-carboxylic acid have shown excellent fluorescence in ethanol solution and solid state, attributed to their larger conjugated system and various hydrogen bonds. This property is valuable in developing fluorescent materials and probes (Shi et al., 2017).
Antibacterial Activity
Several synthesized compounds, such as 4-hydroxy-chromen-2-one derivatives, have demonstrated significant antibacterial activity against strains like Staphylococcus aureus and E. coli. This finding suggests potential applications in developing new antibacterial agents (Behrami & Dobroshi, 2019).
Carbonic Anhydrase Inhibition
Novel 7-hydroxycoumarin-3-carboxamides synthesized from this compound have shown selective inhibition of human carbonic anhydrase isoforms CA IX and CA XII, which are associated with tumors. This selective inhibition suggests potential applications in anticancer therapies (Thacker et al., 2019).
Synthesis of Novel Derivatives
Research has focused on synthesizing new derivatives containing 2H-chromen-2-one moiety, showing potential antibacterial and antifungal activities. These studies contribute to the development of new pharmaceutical agents (Mahesh et al., 2022).
Potential in Molecular Probes
A coumarin-based, fluorescent hydroxyl radical indicator was synthesized, showcasing potential applications in detecting hydroxyl radicals in biological systems, which is crucial for understanding oxidative stress and related pathologies (Singh et al., 2008).
Properties
IUPAC Name |
7-hydroxy-N-(4-methoxyphenyl)-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO5/c1-22-13-6-3-11(4-7-13)18-16(20)14-8-10-2-5-12(19)9-15(10)23-17(14)21/h2-9,19H,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZSBEIIKVFCQMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C(C=C3)O)OC2=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.